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Compound of Interest

Compound Name: 1-Ethyl-3,5-difluorobenzene

Cat. No.: B058460 Get Quote

An In-depth Technical Guide to 1-Ethyl-3,5-
difluorobenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 1-Ethyl-3,5-difluorobenzene (CAS No. 117358-52-8). It is a

valuable resource for researchers and professionals in organic synthesis, pharmaceutical

development, and material science. This document details the compound's characteristics,

applications, and safety protocols. A plausible experimental protocol for its synthesis via

Friedel-Crafts ethylation is also presented.

Physical and Chemical Properties
1-Ethyl-3,5-difluorobenzene is a colorless to almost colorless liquid.[1] Its core physical and

chemical properties are summarized in the table below for easy reference. The fluorine

substituents significantly influence the molecule's lipophilicity and metabolic stability, making it

a key building block in the development of new chemical entities.[1]
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Property Value Reference

CAS Number 117358-52-8 [1][2]

Molecular Formula C₈H₈F₂ [1][2][3]

Molecular Weight 142.15 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 1.1 ± 0.1 g/cm³ [4]

Boiling Point 127.5 ± 20.0 °C at 760 mmHg [4]

Flash Point 21.6 ± 9.6 °C [4]

Refractive Index n20D 1.45 [1]

Purity ≥ 98% (GC) [1]

LogP 3.35 [4]

Vapor Pressure 13.5 ± 0.2 mmHg at 25°C [4]

InChIKey
PFINYKRPUJCMCT-

UHFFFAOYSA-N
[2][4]

Applications
The unique properties of 1-Ethyl-3,5-difluorobenzene make it a versatile intermediate in

various scientific and industrial fields.

Pharmaceutical Development: It serves as a crucial building block in the synthesis of novel

pharmaceuticals. The presence of fluorine atoms can enhance the metabolic stability,

binding affinity, and lipophilicity of drug candidates.[1]

Agrochemicals: This compound is utilized in the synthesis of advanced pesticides and

herbicides, contributing to the development of more effective and environmentally benign

agricultural chemicals.[1]
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Organic Synthesis: As a key intermediate, it is widely used in laboratories to enhance the

efficiency of various chemical reactions for the creation of complex organic molecules.[1]

Material Science: It finds applications in the formulation of specialty polymers and coatings

that require high thermal and chemical resistance.[1]

Analytical Chemistry: It can be used as a reference standard in analytical methods for the

accurate quantification of similar compounds in complex mixtures.[1]
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Logical relationships of applications.

Synthesis and Reactions
The primary route for the synthesis of 1-Ethyl-3,5-difluorobenzene is through the Friedel-

Crafts ethylation of 1,3-difluorobenzene. This electrophilic aromatic substitution reaction

involves the introduction of an ethyl group onto the aromatic ring, catalyzed by a Lewis acid.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Ethyl-3,5-
difluorobenzene is not readily available in published literature, a plausible procedure based on

the general principles of Friedel-Crafts alkylation is provided below.
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Plausible Synthesis of 1-Ethyl-3,5-difluorobenzene via Friedel-Crafts Ethylation:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with

anhydrous aluminum chloride (AlCl₃) and a suitable inert solvent (e.g., carbon disulfide or

nitrobenzene).

Addition of Reactants: 1,3-difluorobenzene is added to the stirred suspension. The mixture is

cooled in an ice bath.

Ethylation: Ethyl halide (e.g., ethyl bromide or ethyl chloride) is added dropwise from the

dropping funnel to the cooled mixture.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux for a specified period to ensure complete reaction.

Workup: The reaction mixture is cooled and then carefully poured onto a mixture of crushed

ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable

organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The combined organic layers are washed with a sodium bicarbonate solution

and then with brine, dried over anhydrous magnesium sulfate, and the solvent is removed

under reduced pressure. The crude product is then purified by fractional distillation to yield 1-
Ethyl-3,5-difluorobenzene.
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Synthesis Workflow: Friedel-Crafts Ethylation

Reaction Setup
(Flask, AlCl3, Solvent)

Add 1,3-difluorobenzene

Cool in Ice Bath

Dropwise Addition of Ethyl Halide

Reflux

Workup
(Ice, HCl)

Extraction

Purification
(Distillation)

1-Ethyl-3,5-difluorobenzene

Click to download full resolution via product page

Plausible synthesis workflow.
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Spectroscopic Data
Specific experimental spectroscopic data for 1-Ethyl-3,5-difluorobenzene is not widely

available in public databases. However, characteristic spectral features can be predicted based

on its structure and data from the parent compound, 1,3-difluorobenzene.

¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons and

a quartet for the methylene protons of the ethyl group. The aromatic region would display

signals corresponding to the protons on the difluorinated benzene ring, with splitting patterns

influenced by fluorine-proton coupling. For reference, the ¹H NMR spectrum of 1,3-

difluorobenzene in CDCl₃ shows signals in the range of 6.63-7.27 ppm.

¹³C NMR: The carbon NMR spectrum would exhibit distinct signals for the methyl and

methylene carbons of the ethyl group, as well as four signals for the aromatic carbons, with

their chemical shifts and splitting patterns influenced by the attached fluorine atoms. The ¹³C

NMR spectrum of 1,3-difluorobenzene shows signals around 103, 110, 131, and 163 ppm.

IR Spectroscopy: The infrared spectrum would show characteristic C-H stretching vibrations

for the aromatic ring and the ethyl group, as well as strong C-F stretching bands.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z =

142.15, corresponding to the molecular weight of the compound.

Safety and Handling
1-Ethyl-3,5-difluorobenzene is a flammable liquid and is harmful if swallowed.[3] Appropriate

safety precautions should be taken when handling this chemical.

GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed).

[3]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.

P233: Keep container tightly closed.
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P240: Ground and bond container and receiving equipment.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Always refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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